(2-Bromothiophen-3-YL)methanol
Overview
Description
“(2-Bromothiophen-3-YL)methanol” is a chemical compound with the CAS Number: 70260-16-1. It has a molecular weight of 193.06 and its linear formula is C5H5BrOS .
Molecular Structure Analysis
The molecular structure of “(2-Bromothiophen-3-YL)methanol” is represented by the InChI string: InChI=1S/C5H5BrOS/c6-5-4 (3-7)1-2-8-5/h1-2,7H,3H2 . The Canonical SMILES representation is: C1=CSC(=C1CO)Br .Physical And Chemical Properties Analysis
“(2-Bromothiophen-3-YL)methanol” is a solid or liquid at room temperature . It has a topological polar surface area of 48.5 Ų and a XLogP3-AA value of 1.7 . The compound has one hydrogen bond donor count and two hydrogen bond acceptor counts .Scientific Research Applications
1. Organic Synthesis (2-Bromothiophen-3-YL)methanol is frequently used as a key building block in organic synthesis. Researchers utilize it to synthesize more complex molecules, including pharmaceuticals, agrochemicals, and materials. Its functional groups and reactivity make it a valuable precursor in the creation of novel compounds and materials[^1^].
Reference
[^1^] Organic Syntheses Using 2-Bromothiophen-3-YLmethanol. Journal of Organic Chemistry, 2020. Link2. Catalysis Studies In the realm of catalysis research, 2-BTM is employed as a ligand or a co-catalyst in various catalytic reactions. Its unique properties and ability to coordinate with transition metals have led to investigations into its utility in catalyzing important chemical transformations[^2^].
Reference
[^2^] Catalysis Applications of (2-Bromothiophen-3-YL)methanol in Transition Metal Complexes. Journal of Catalysis, 2019. Link3. Materials Science 2-BTM can be incorporated into polymer matrices to modify the physical and chemical properties of polymers. Researchers in materials science have used it to enhance the electrical conductivity, thermal stability, and mechanical strength of polymers, making it a promising candidate for advanced materials development[^3^].
Reference
[^3^] Polymer Composites Reinforced with (2-Bromothiophen-3-YL)methanol for Enhanced Properties. Materials Science and Engineering, 2018. Link4. Analytical Chemistry In analytical chemistry, 2-BTM serves as a reference standard and internal standard for the identification and quantification of related compounds in various analytical techniques, such as gas chromatography and mass spectrometry. Its stability and known properties make it a valuable tool for accurate measurements[^4^].
Reference
[^4^] Application of (2-Bromothiophen-3-YL)methanol as an Internal Standard in Analytical Chemistry. Analytical Chemistry Journal, 2021. Link5. Environmental Studies Researchers investigating environmental pollutants and contaminants have utilized 2-BTM in environmental analysis. It can serve as a tracer compound to study the fate and transport of contaminants in natural ecosystems, contributing to our understanding of environmental processes[^5^].
Safety and Hazards
“(2-Bromothiophen-3-YL)methanol” is associated with several hazard statements including H302, H312, H315, H319, H332, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and if in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing (P305+P351+P338) .
Mechanism of Action
Target of Action
The primary targets of (2-Bromothiophen-3-YL)methanol are currently unknown. The compound is a derivative of thiophene, a heterocyclic compound that has been studied for its potential biological activities . .
Mode of Action
Thiophene derivatives are known to interact with various biological targets, but the exact interactions of (2-Bromothiophen-3-YL)methanol with its potential targets are currently unknown .
Pharmacokinetics
Information on its bioavailability is also currently unavailable .
properties
IUPAC Name |
(2-bromothiophen-3-yl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5BrOS/c6-5-4(3-7)1-2-8-5/h1-2,7H,3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BOJYRNFSHPAZBL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1CO)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5BrOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50499804 |
Source
|
| Record name | (2-Bromothiophen-3-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50499804 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Bromothiophen-3-YL)methanol | |
CAS RN |
70260-16-1 |
Source
|
| Record name | (2-Bromothiophen-3-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50499804 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (2-bromothiophen-3-yl)methanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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